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Compound of Interest

Compound Name: tert-Amyl methyl ether

Cat. No.: B166767

tert-Amyl methyl ether (TAME), a common solvent and gasoline oxygenate, requires
meticulous handling and disposal to ensure the safety of laboratory personnel and the
protection of the environment. This guide provides essential, step-by-step procedures for the
safe disposal of TAME, tailored for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

TAME is a highly flammable liquid and vapor that can cause serious eye irritation and may
cause drowsiness or dizziness.[1][2][3] Always handle TAME in a well-ventilated area,
preferably within a chemical fume hood.[4][5] Personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves (such as butyl rubber or nitrile), and a lab coat, is
mandatory.[6][7] All ignition sources must be eliminated from the handling area.[2][3][4][5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for tert-Amyl methyl
ether.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b166767?utm_src=pdf-interest
https://www.benchchem.com/product/b166767?utm_src=pdf-body
https://www.helpe.gr/userfiles/8a53b155-76e9-4d45-9773-a27000e44a36/tame-Summary-GPS.pdf
https://www.guidechem.com/msds/994-05-8.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-13521%20English%20SDS%20US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR62128_msds.pdf
https://nextsds.com/sds/en/281331501257934/tert-amyl-methyl-ether
https://cdn.prod.website-files.com/68efa74cb728be3fdff67db4/68efa74cb728be3fdff67fd8_TAME_SDS_EN_20241210.pdf
https://pim-resources.coleparmer.com/sds/68380.pdf
https://www.guidechem.com/msds/994-05-8.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-13521%20English%20SDS%20US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR62128_msds.pdf
https://nextsds.com/sds/en/281331501257934/tert-amyl-methyl-ether
https://www.benchchem.com/product/b166767?utm_src=pdf-body
https://www.benchchem.com/product/b166767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 994-05-8 [8]
Molecular Formula C6H140 [1][8]

Molar Mass 102.177 g-mol-1 [8]
Appearance Clear, colorless liquid [8]
Boiling Point 86.3 °C (187.3 °F; 359.4 K) [8]
Melting Point -80 °C (-112 °F; 193 K) [8]
Flash Point -11 °C (12 °F; 262 K) [8]
Density 0.76-0.78 g/mL [8]

Solubility in water

10.71 g/L at 20 °C

[8]

Explosive Limits

1.0-7.1%

[8]

Step-by-Step Disposal Protocol

The disposal of tert-Amyl methyl ether must be carried out in accordance with local, regional,
and national regulations.[3][9] It is classified as hazardous waste.[9]

1. Waste Collection:

o Collect waste TAME in a designated, properly labeled, and sealed container.[2] The
container must be compatible with TAME and approved for flammable liquid waste.

e Do not mix TAME with other waste solvents unless specifically permitted by your institution's
hazardous waste management plan.

2. Labeling:

e Clearly label the waste container with "Hazardous Waste," "tert-Amyl Methyl Ether," and
the appropriate hazard pictograms (e.g., flammable liquid).[2]

3. Storage:
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» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials and ignition sources.[2][3][4] The storage area should be a designated satellite
accumulation area for hazardous waste.

o Ensure the container is tightly closed to prevent the release of vapors.[2][3]
4. Disposal Request:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e Do not pour TAME down the drain or dispose of it with general laboratory trash.[2][9]
5. Ultimate Disposal Method:

e The recommended method for the ultimate disposal of TAME is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[10] This should be performed by a
licensed hazardous waste disposal facility.

Accidental Spill Protocol
In the event of a TAME spill, the following steps should be taken immediately:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and
ensure adequate ventilation.[2]

» Eliminate Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[2][3]

o Containment: For small spills, absorb the liquid with an inert, non-combustible absorbent
material such as sand, diatomaceous earth, or a universal binding agent.[2][9]

o Collection: Carefully collect the absorbed material and place it into a suitable, sealed
container for hazardous waste disposal.[2]

o Decontamination: Clean the spill area thoroughly.

o Personal Protection: All personnel involved in the cleanup must wear appropriate PPE.[2]
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Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-Amyl
methyl ether in a laboratory setting.
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tert-Amyl Methyl Ether (TAME) Disposal Workflow
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Caption: Decision workflow for the proper disposal of TAME.
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This comprehensive guide provides the necessary information for the safe handling and
disposal of tert-Amyl methyl ether. By adhering to these procedures, researchers can
minimize risks and ensure a safe laboratory environment. Always consult your institution's
specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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